4-Ethoxy-3,5-difluorophenylboronic acid; 98%

• IUPAC Name: (4-ethoxy-3,5-difluorophenyl)boronic acid
• InChI: InChI=1S/C8H9BF2O3/c1-2-14-8-6(10)3-5(9(12)13)4-7(8)11/h3-4,12-13H,2H2,1H3
• InChI Key: TXTPXECXPGXRDS-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C(=C1)F)OCC)F)(O)O
• Molecular Formula: C8H9BF2O3
• Molecular Weight: 201.97 g/mol

Description

4-Ethoxy-3,5-difluorophenylboronic acid is a type of boronic acid that is used as a building block in the synthesis of various organic compounds. It is often used in Suzuki-Miyaura cross-coupling reactions.

Synthesis Analysis

The synthesis of 4-Ethoxy-3,5-difluorophenylboronic acid involves several steps. One common method is the protodeboronation of pinacol boronic esters, which is a radical approach. This method allows for the formal anti-Markovnikov alkene hydromethylation, a valuable but previously unknown transformation.

Molecular Structure Analysis

The molecular structure of 4-Ethoxy-3,5-difluorophenylboronic acid is represented by the linear formula C8H9BF2O3. More detailed information about its molecular structure can be found in various scientific papers.

Chemical Reactions Analysis

4-Ethoxy-3,5-difluorophenylboronic acid is involved in several chemical reactions. It is used in Suzuki cross-coupling reactions with aryl and heteroaryl halides. It can also react with aryl aldehydes using a Ni catalyst to produce flurodiarylmethanols.

Scientific Research Applications

Suzuki–Miyaura Cross-Coupling

4-Ethoxy-3,5-difluorophenylboronic acid: is a valuable reagent in the Suzuki–Miyaura cross-coupling reaction, which is widely used for forming carbon-carbon bonds. . The compound can be used to create a variety of chemically differentiated fragments, contributing to the synthesis of complex organic molecules.

Protodeboronation

This compound can undergo protodeboronation, a process that removes the boron moiety from boronic esters. . It can be paired with other reactions, such as the Matteson homologation, to achieve anti-Markovnikov hydromethylation of alkenes.

Synthesis of Fluorinated Biaryl Derivatives

. These compounds have applications ranging from material science to pharmaceuticals.

Preparation of Flurodiarylmethanols

The compound is also used in the synthesis of flurodiarylmethanols, which are intermediates in the production of various organic molecules. .

Detection of Explosives

4-Ethoxy-3,5-difluorophenylboronic acid: can be reacted with diamines via an intermolecular dehydration reaction to create conjugated fluorodiazaborinines. .

Enantioselective Synthesis

The compound can be involved in enantioselective synthesis, which is crucial for creating compounds with specific chirality. .

Transmetalation Reactions

.

Synthesis of Phenylboronic Catechol Esters

Lastly, this compound can be used in the synthesis of phenylboronic catechol esters, which are important intermediates in organic synthesis. .

Mechanism of Action

Target of Action

4-Ethoxy-3,5-difluorophenylboronic acid is primarily used in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process . The primary targets of this compound are the carbon atoms in the molecules that it reacts with .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, the boron atom in the compound transfers a formally nucleophilic organic group to a palladium atom . This results in the formation of a new carbon–carbon bond .

Biochemical Pathways

The Suzuki–Miyaura cross-coupling reaction involves several steps, including oxidative addition, transmetalation, and reductive elimination . The compound plays a crucial role in the transmetalation step, where it transfers an organic group to a palladium atom . This leads to the formation of a new carbon–carbon bond, which is a key step in the synthesis of various organic compounds .

Pharmacokinetics

It is known to be relatively stable and readily prepared, making it a valuable tool in organic synthesis .

Result of Action

The result of the compound’s action is the formation of a new carbon–carbon bond, which is a fundamental process in the synthesis of various organic compounds . For example, it has been used in the synthesis of fluorinated biaryl derivatives and in the catalytic protodeboronation of pinacol boronic esters .

Action Environment

The efficacy and stability of 4-Ethoxy-3,5-difluorophenylboronic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction is known to be exceptionally mild and functional group tolerant .

Safety and Hazards

4-Ethoxy-3,5-difluorophenylboronic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin and eye irritation, and may cause respiratory irritation if inhaled. It should be handled with care, using personal protective equipment.